Cas no 637747-30-9 (ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate)

• Product Name: ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate
• CAS No: 637747-30-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5554410
• Update Time: 2025-10-05

ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-[(4-methylpiperazin-1-yl)methyl]-4-oxochromene-2-carboxylate
• 4H-1-Benzopyran-2-carboxylic acid, 7-hydroxy-3-(4-methoxyphenyl)-8-[(4-methyl-1-piperazinyl)methyl]-4-oxo-, ethyl ester
• ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate

• Inchi： 1S/C25H28N2O6/c1-4-32-25(30)24-21(16-5-7-17(31-3)8-6-16)22(29)18-9-10-20(28)19(23(18)33-24)15-27-13-11-26(2)12-14-27/h5-10,28H,4,11-15H2,1-3H3
• InChI Key： UPYYDKCLUGHWGK-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 629.3±55.0 °C(Predicted)
• pka: 6.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate

Ethyl 7-Hydroxy-3-(4-Methoxyphenyl)-8-(4-Methylpiperazin-1-Yl)Methyl-4-Oxo-4H-Chromene-2-Carboxylate: A Comprehensive Overview

Ethyl 7-hydroxy-3-(4-methoxyphenyl)-8-(4-methylpiperazin-1-yl)methyl-4-oxo-4H-chromene-2-carboxylate is a complex organic compound with the CAS number 637747-30-9. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The molecule features several functional groups, including a hydroxyl group, a methoxyphenyl substituent, a piperazine ring, and an ester group. These structural elements contribute to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research.

The synthesis of ethyl 7-hydroxy...carboxylate involves a series of multi-step reactions, often utilizing advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, or other cross-coupling methods. The presence of the piperazine ring suggests that this compound may exhibit interesting pharmacological properties, as piperazine derivatives are commonly used in drug design due to their ability to interact with various biological targets. Recent studies have highlighted the potential of chromene derivatives as anti-inflammatory agents, antioxidants, and even anticancer drugs.

One of the most intriguing aspects of this compound is its chromene core, which is known for its ability to absorb UV light and exhibit photoprotective properties. This makes it a candidate for applications in sunscreen formulations or as stabilizers in cosmetic products. Additionally, the hydroxyl and methoxy groups present in the molecule may enhance its solubility and bioavailability, making it more suitable for pharmaceutical uses.

Recent research has focused on the bioactivity of chromene derivatives, particularly their ability to modulate enzyme activity or interact with cellular receptors. For instance, studies have shown that certain chromene-based compounds can inhibit kinases or act as ligands for G-protein coupled receptors (GPCRs). Given its structural complexity, ethyl 7-hydroxy...carboxylate may possess multiple bioactive properties that are yet to be fully explored.

In terms of therapeutic applications, this compound could potentially be developed into a drug targeting specific diseases. For example, its anti-inflammatory properties might make it useful in treating conditions such as arthritis or neurodegenerative diseases. Furthermore, its antioxidant activity could be harnessed to combat oxidative stress-related disorders like cardiovascular diseases or diabetes.

The synthesis and characterization of this compound have been reported in several scientific journals, with researchers employing advanced analytical techniques such as NMR spectroscopy and mass spectrometry to confirm its structure. These studies have also provided insights into its stability under various conditions and its reactivity towards different chemical reagents.

Another area of interest is the pharmacokinetics of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the ester group may influence its pharmacokinetic profile by altering its lipophilicity and absorption rate.

Moreover, the toxicological profile of ethyl 7-hydroxy...carboxylate has been investigated in preclinical models. Results indicate that it exhibits low toxicity at therapeutic doses, which is encouraging for potential clinical applications. However, further studies are needed to assess its long-term safety and potential side effects.

In conclusion, ethyl 7-hydroxy...carboxylate (CAS No 637747-30-9) is a promising compound with diverse potential applications in pharmaceuticals and related fields. Its unique structure and bioactive properties make it an attractive target for further research and development. As scientific advancements continue to uncover new insights into chromene derivatives, this compound may play a significant role in the creation of novel therapeutic agents.